Cas no 1994890-76-4 (5,5-dimethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno3,2-cpyridine)

• Product Name: 5,5-dimethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno3,2-cpyridine
• CAS No: 1994890-76-4
• MF: C₁₄H₂₁NS
• MW: 235.388242483139
• CID: 5890131
• PubChem ID: 165863416
• Update Time: 2025-10-31

5,5-dimethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno3,2-cpyridine
• EN300-1074952
• 1994890-76-4
• 5,5-dimethyl-6',7'-dihydro-5'H-spiro[cyclohexane-1,4'-thieno[3,2-c]pyridine]

• Inchi： 1S/C14H21NS/c1-13(2)6-3-7-14(10-13)11-5-9-16-12(11)4-8-15-14/h5,9,15H,3-4,6-8,10H2,1-2H3
• InChI Key： GPRZCJSYLAGUHQ-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC12CCCC(C)(C)C1

Computed Properties

• Exact Mass: 235.13947085g/mol
• Monoisotopic Mass: 235.13947085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 40.3Ų

Additional information on 5,5-dimethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno3,2-cpyridine

5,5-Dimethyl-6',7'-Dihydro-5'H-Spirocyclohexane-1,4'-Thieno[3,2-c]Pyridine: A Comprehensive Overview

The compound 5,5-dimethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno[3,2-c]pyridine (CAS No. 1994890-76-4) is a fascinating molecule that has garnered significant attention in the field of organic chemistry due to its unique structural features and potential applications. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The spirocyclohexane core of this molecule is further fused with a thienopyridine moiety, creating a complex yet intriguing structure that offers a wide range of functional possibilities.

Recent studies have highlighted the importance of spiro compounds in drug discovery and materials science. The spirocyclohexane framework in this compound provides a rigid and versatile platform for further chemical modifications. Researchers have explored the potential of this compound as a building block for constructing bioactive molecules with enhanced pharmacokinetic properties. For instance, the thienopyridine moiety is known for its ability to interact with various biological targets, making it a valuable component in the development of new pharmaceutical agents.

The synthesis of 5,5-dimethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno[3,2-c]pyridine involves a multi-step process that combines principles from both classical and modern organic chemistry. The key steps include the formation of the spirocyclohexane ring through intramolecular cyclization and the subsequent incorporation of the thienopyridine unit via cross-coupling reactions. These methods have been optimized to achieve high yields and excellent stereochemical control, ensuring the production of a pure and well-defined compound.

One of the most exciting aspects of this compound is its potential application in the field of optoelectronics. The thienopyridine moiety contributes to the molecule's electronic properties, making it a promising candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has demonstrated that derivatives of this compound exhibit favorable charge transport characteristics and high photoluminescence quantum yields, which are critical for achieving efficient energy conversion in these devices.

In addition to its electronic properties, 5,5-dimethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno[3,2-c]pyridine has shown potential in catalysis. The spirocyclohexane core provides a chiral environment that can be exploited for asymmetric catalysis applications. Researchers have investigated its ability to act as a catalyst in various organic transformations, including aldol reactions and enantioselective reductions. The results have been promising, with some derivatives demonstrating high enantioselectivity and excellent catalytic activity.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. Its ability to form self-assembled monolayers and supramolecular aggregates has been explored for use in nanotechnology and surface science. For example, derivatives of this compound have been used as templates for the synthesis of porous materials with tailored pore sizes and surface chemistries.

From a synthetic perspective, the development of efficient methods for constructing spiro compounds like 5,5-dimethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno[3,2-c]pyridine remains an active area of research. Chemists are continually seeking new strategies to simplify the synthesis process while maintaining control over stereochemistry and functional group compatibility. Recent advancements in catalytic asymmetric synthesis and click chemistry have opened up new avenues for constructing such complex molecules with greater ease.

In conclusion, 5,5-dimethyl-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno[3,2-c]pyridine is a multifaceted compound with significant potential across various fields of science and technology. Its unique structure combines the rigidity of a spirocyclohexane core with the functional versatility of a thienopyridine moiety